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Abstract
This document provides a summary of the currently available information regarding the

solubility and stability of NC-174, a trisubstituted guanidine derivative identified as a high-

potency synthetic sweetener. Due to the limited availability of public data, this guide is based

on information from chemical suppliers and general scientific principles for related compounds.

Comprehensive experimental data on solubility in various solvents and under different pH

conditions, as well as detailed stability profiles, are not publicly accessible at this time. This

guide will be updated as more information becomes available.

Introduction
NC-174, also known by its chemical name 1-benzhydryl-3-(4-cyanophenyl)guanidine acetate

and CAS number 138460-25-0, is a synthetic compound recognized for its potent sweetening

properties. Its guanidinium functional group is a key structural feature that influences its

physicochemical characteristics. Understanding the solubility and stability of NC-174 is crucial

for its application in research and development, particularly in areas such as taste receptor

studies and formulation development.
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Quantitative solubility data for NC-174 in a range of aqueous and organic solvents is not

extensively documented in publicly available literature. The information that is available is

primarily from suppliers.

Table 1: Reported Solubility of NC-174

Solvent Solubility Notes

DMSO Soluble
Specific concentration and

temperature are not reported.

Experimental Protocol: General Method for Solubility Determination

While a specific protocol for NC-174 is unavailable, a typical method for determining the

solubility of a compound involves the following steps:

Preparation of Saturated Solution: An excess amount of the compound is added to a known

volume of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: The saturated solution is filtered or centrifuged to remove

any undissolved solid.

Quantification: The concentration of the dissolved compound in the clear supernatant is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Logical Workflow for Solubility Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1677926?utm_src=pdf-body
https://www.benchchem.com/product/b1677926?utm_src=pdf-body
https://www.benchchem.com/product/b1677926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stress Conditions

Analysis

Outcome

Acid Hydrolysis

Analyze stressed samples
by stability-indicating
method (e.g., HPLC)

Base Hydrolysis Oxidation Thermal Photolytic

Identify Degradation
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Develop & Validate
Stability-Indicating Method
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174]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677926#nc-174-solubility-and-stability-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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